Cas no 124528-71-8 (11,11?-O-dimethylelaiophylin)

• Product Name: 11,11?-O-dimethylelaiophylin
• CAS No: 124528-71-8
• MF: C₅₆H₉₂O₁₈
• MW: 1053.31890010834
• CID: 2068036
• PubChem ID: 10534136
• Update Time: 2025-04-21

11,11?-O-dimethylelaiophylin Chemical and Physical Properties

Names and Identifiers

• 11,11?-O-dimethylelaiophylin
• 11,11'-O-Dimethylelaiophylin
• (3E,5E,7S,8S,11E,13E,15S,16S)-8,16-bis[(2S,3R,4S)-4-[(2R,4R,5R,6R)-4-[(2R,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-5-ethyl-2-methoxy-6-methyloxan-2-yl]-3-hydroxypentan-2-yl]-7,15-dimethyl-1,9-dioxacyclohexadeca-3,5,11,13-tetraene-2,10-dione
• CHEMBL3741748
• CHEBI:199079
• 124528-71-8
• (3E,5E,7S,8S,11E,13E,15S,16S)-8,16-bis((2S,3R,4S)-4-((2R,4R,5R,6R)-4-((2R,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl)oxy-5-ethyl-2-methoxy-6-methyloxan-2-yl)-3-hydroxypentan-2-yl)-7,15-dimethyl-1,9-dioxacyclohexadeca-3,5,11,13-tetraene-2,10-dione

• Inchi： 1S/C56H92O18/c1-15-39-35(9)73-55(65-13,27-43(39)69-47-25-41(57)51(63)37(11)67-47)33(7)49(61)31(5)53-29(3)21-17-19-24-46(60)72-54(30(4)22-18-20-23-45(59)71-53)32(6)50(62)34(8)56(66-14)28-44(40(16-2)36(10)74-56)70-48-26-42(58)52(64)38(12)68-48/h17-24,29-44,47-54,57-58,61-64H,15-16,25-28H2,1-14H3
• InChI Key： BQBQRISTBZWETD-UHFFFAOYSA-N
• SMILES： CCC1C(OC2OC(C)C(O)C(O)C2)CC(C(C(C(C2C(C)C=CC=CC(=O)OC(C(C(C(C3(OC(C)C(CC)C(OC4OC(C)C(O)C(O)C4)C3)OC)C)O)C)C(C)C=CC=CC(=O)O2)C)O)C)(OC)OC1C

Computed Properties

• Exact Mass: 1052.62836608Da
• Monoisotopic Mass: 1052.62836608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 74
• Rotatable Bond Count: 16
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.122
• Topological Polar Surface Area: 248Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues